Cas no 1804446-20-5 (Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate)

• Product Name: Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate
• CAS No: 1804446-20-5
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4867340
• Update Time: 2025-08-05

Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-6(16)3-5-4-15-10(14)7(8(5)11)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： VMNMJCBNPGFPDE-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(N=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate

Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1804446-20-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1804446-20-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. This compound, characterized by its unique structural features, including a pyridine core substituted with chloro, difluoromethyl, and fluoro groups, as well as an acetic ester moiety, exhibits remarkable chemical properties that make it invaluable in the development of novel therapeutic agents.

The significance of Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate lies in its ability to serve as a building block for more complex structures. The presence of multiple reactive sites on its molecular framework allows for diverse functionalization strategies, enabling chemists to tailor the compound for specific pharmacological targets. In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in modern oncology. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the pyridine scaffold of Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate, researchers can develop molecules that selectively inhibit specific kinases, thereby disrupting abnormal cell growth and proliferation. Recent studies have highlighted the potential of fluorinated pyridines in enhancing the potency and selectivity of kinase inhibitors, making this compound a promising candidate for further exploration.

Furthermore, the incorporation of fluoro and chloro substituents into the pyridine ring not only enhances the metabolic stability of the compounds but also improves their binding affinity to biological targets. Fluorine atoms, in particular, are known for their ability to increase lipophilicity and binding interactions within protein active sites. This property has been leveraged in the design of drug candidates that exhibit improved pharmacokinetic profiles and reduced off-target effects.

The acetic ester group in Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate also provides a versatile handle for further chemical transformations. It can be readily converted into other functional groups such as carboxylic acids, amides, or alcohols through hydrolysis or other reaction protocols. This flexibility allows medicinal chemists to explore different chemical space and optimize lead compounds for clinical development.

In the context of current pharmaceutical research, there is a concerted effort to develop more effective and targeted therapies for neurological disorders. Pyridine derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. For instance, recent studies have demonstrated that certain fluorinated pyridines can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The compound Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate could serve as a valuable starting point for designing novel neuroprotective agents.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production, ensuring that pharmaceutical companies can access sufficient quantities of the intermediate for preclinical and clinical studies.

From a regulatory perspective, Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate must meet stringent quality standards to be approved for use in drug development. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety throughout the production process. Additionally, comprehensive characterization studies are conducted to confirm the identity and purity of the compound before it is used in synthetic protocols.

The future prospects of Ethyl 4-chloro-3-(difluoromethyl)-2-fluoropyridine-5-acetate are promising given its broad applicability in medicinal chemistry. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be essential to fully harness its potential and translate laboratory findings into viable clinical candidates.